Cas no 249-06-9 (5H-Benz[g]indolo[2,3-b]quinoxaline)

5H-Benz[g]indolo[2,3-b]quinoxaline structure
249-06-9 structure
Product Name:5H-Benz[g]indolo[2,3-b]quinoxaline
CAS No:249-06-9
MF:C18H11N3
MW:269.300043344498
CID:290383
PubChem ID:5377838
Update Time:2025-04-19

5H-Benz[g]indolo[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 5H-Benz[g]indolo[2,3-b]quinoxaline
    • 5H-Benzo[g]indolo[2,3-b]quinoxaline
    • NSC111854
    • Oprea1_461105
    • HMS623F13
    • QJTQJHWPLZIMPE-UHFFFAOYSA-N
    • AKOS005691781
    • 5H-Benzo[g]indolo[2,3-b]quinoxaline #
    • NSC-111854
    • AKOS000545547
    • Oprea1_179575
    • ChemDiv1_012795
    • DTXSID90418812
    • CBDivE_015303
    • 2,10,12-triazapentacyclo[11.8.0.03,11.04,9.015,20]henicosa-1(21),2,4,6,8,11,13,15,17,19-decaene
    • 249-06-9
    • Inchi: 1S/C18H11N3/c1-2-6-12-10-16-15(9-11(12)5-1)19-17-13-7-3-4-8-14(13)20-18(17)21-16/h1-10H,(H,20,21)
    • InChI Key: QJTQJHWPLZIMPE-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C1=NC1C=C3C=CC=CC3=CC=1N=2

Computed Properties

  • Exact Mass: 269.09543
  • Monoisotopic Mass: 269.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.412
  • Boiling Point: 571.4°Cat760mmHg
  • Flash Point: 271.5°C
  • Refractive Index: 1.893
  • PSA: 41.57
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